Cas no 1507748-48-2 (Benzene, 1-(chloromethoxy)-3-(1,1-dimethylethyl)-)

• Product Name: Benzene, 1-(chloromethoxy)-3-(1,1-dimethylethyl)-
• CAS No: 1507748-48-2
• MF: C₁₁H₁₅ClO
• MW: 198.689202547073
• CID: 5262577
• Update Time: 2025-07-20

Benzene, 1-(chloromethoxy)-3-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(chloromethoxy)-3-(1,1-dimethylethyl)-

• Inchi： 1S/C11H15ClO/c1-11(2,3)9-5-4-6-10(7-9)13-8-12/h4-7H,8H2,1-3H3
• InChI Key： BCMJYEGHVNNYAL-UHFFFAOYSA-N
• SMILES： C1(OCCl)=CC=CC(C(C)(C)C)=C1

Additional information on Benzene, 1-(chloromethoxy)-3-(1,1-dimethylethyl)-

Recent Advances in the Study of Benzene, 1-(chloromethoxy)-3-(1,1-dimethylethyl)- (CAS: 1507748-48-2)

Benzene, 1-(chloromethoxy)-3-(1,1-dimethylethyl)- (CAS: 1507748-48-2) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent investigations due to its potential applications in drug development and chemical synthesis. The following research brief provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have explored the synthetic pathways for Benzene, 1-(chloromethoxy)-3-(1,1-dimethylethyl)-, highlighting its role as an intermediate in the production of more complex molecules. Researchers have developed optimized methods for its synthesis, which involve the use of catalytic systems to improve yield and purity. These advancements are critical for scaling up production and ensuring the compound's availability for further research and development.

In terms of biological activity, preliminary studies suggest that Benzene, 1-(chloromethoxy)-3-(1,1-dimethylethyl)- exhibits moderate inhibitory effects on certain enzymatic pathways. This has sparked interest in its potential as a lead compound for the development of novel therapeutics, particularly in the treatment of inflammatory and metabolic disorders. However, further in vitro and in vivo studies are required to fully elucidate its mechanism of action and therapeutic potential.

One of the key challenges in the study of this compound is its stability under physiological conditions. Recent research has focused on modifying its chemical structure to enhance stability and bioavailability. These modifications aim to retain the compound's biological activity while improving its pharmacokinetic properties, making it more suitable for clinical applications.

In addition to its potential therapeutic uses, Benzene, 1-(chloromethoxy)-3-(1,1-dimethylethyl)- has also been investigated for its role in chemical biology. Its unique reactivity makes it a valuable tool for probing biological systems and understanding molecular interactions. Researchers have utilized this compound to study protein-ligand interactions and to develop new chemical probes for biological research.

Despite these promising findings, there are still gaps in our understanding of Benzene, 1-(chloromethoxy)-3-(1,1-dimethylethyl)-. Future research should focus on elucidating its precise mechanism of action, optimizing its synthetic routes, and exploring its potential applications in drug discovery. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully harness the potential of this compound.

In conclusion, Benzene, 1-(chloromethoxy)-3-(1,1-dimethylethyl)- (CAS: 1507748-48-2) represents a promising area of research in the chemical biology and pharmaceutical fields. Its unique properties and potential applications warrant further investigation, and ongoing studies are expected to provide valuable insights into its role in drug development and chemical biology.